![molecular formula C20H16N4S2 B2991046 2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thienyl]-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine CAS No. 861209-69-0](/img/structure/B2991046.png)
2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thienyl]-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine
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Overview
Description
The compound is a complex organic molecule that contains several functional groups, including pyrrole, thiophene, and pyrazolopyrimidine . Pyrrole is a five-membered aromatic heterocycle, like furan and thiophene, but with an additional nitrogen atom. Thiophene is a five-membered ring containing four carbon atoms and a sulfur atom. Pyrazolopyrimidine is a fused two-ring system that contains the pyrazole and pyrimidine rings .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, 2,5-dimethylpyrrole could potentially be synthesized from 2,5-hexanedione . The thiophene rings could be introduced through a separate process, and the pyrazolopyrimidine core could be formed through a cyclization reaction .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrrole and thiophene rings are aromatic and would contribute to the overall stability of the molecule .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the pyrrole and thiophene rings might undergo electrophilic aromatic substitution reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings would likely make the compound relatively nonpolar and insoluble in water .Scientific Research Applications
Synthesis and Biological Activities
Innovative Synthesis Approaches
Researchers have developed efficient synthesis protocols for pyrazolo[1,5-a]pyrimidines and related heterocyclic compounds, which are valuable for their potential biological activities. For example, Martins et al. (2009) discussed a regioselective synthesis and bromination of 2-methyl-7-substituted pyrazolo[1,5-a]pyrimidines, highlighting the versatility of these compounds in organic synthesis Martins et al., 2009.
Antimicrobial Activity
Several studies have highlighted the antimicrobial properties of pyrazolo[1,5-a]pyrimidine derivatives. For instance, Bondock et al. (2008) synthesized new heterocycles incorporating the pyrazolopyrimidine moiety, showing significant antimicrobial activity Bondock et al., 2008.
Antitumor and Anticancer Applications
Pyrazolo[1,5-a]pyrimidine derivatives have been evaluated for their antitumor and anticancer activities. For example, El-Naggar et al. (2018) designed and synthesized N-aryl-7-aryl-pyrazolo[1,5-a]pyrimidines and N-aryl-pyrazolo[1,5-a]quinazolines, showing promising in vitro antitumor activity towards liver and breast cancer cells El-Naggar et al., 2018.
Anticonvulsive Activity
The anticonvulsant properties of related compounds have also been investigated, such as the study by Dashyan et al. (2016) on pyrano[4″,3″:4′,5′]pyrido-[3′,2′:4,5]thieno[3,2-d]pyrimidine derivatives Dashyan et al., 2016.
Future Directions
Mechanism of Action
Target of Action
Related compounds have been found to target gata family proteins , which play crucial roles in cell differentiation and development.
Biochemical Pathways
Compounds that target gata family proteins can significantly suppress th2 cell differentiation and inhibit the expression and production of th2 cytokines .
Result of Action
Related compounds have been found to suppress cell growth and increase both cell-specific glucose uptake rate and the amount of intracellular adenosine triphosphate during monoclonal antibody production .
Properties
IUPAC Name |
2-[3-(2,5-dimethylpyrrol-1-yl)thiophen-2-yl]-7-thiophen-2-ylpyrazolo[1,5-a]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N4S2/c1-13-5-6-14(2)23(13)17-8-11-26-20(17)15-12-19-21-9-7-16(24(19)22-15)18-4-3-10-25-18/h3-12H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DULTWNASUFYLOG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(N1C2=C(SC=C2)C3=NN4C(=CC=NC4=C3)C5=CC=CS5)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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